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Compound of Interest

Compound Name: (Rac)-Tivantinib

Cat. No.: B567748

Essential Safety and Handling Guide for (Rac)-
Tivantinib

(Rac)-Tivantinib, a selective c-Met tyrosine kinase inhibitor, requires stringent safety protocols
due to its potential health hazards.[1][2][3] This guide provides immediate, essential information
for researchers, scientists, and drug development professionals on the safe handling, personal
protective equipment (PPE), and disposal of this compound.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling (Rac)-Tivantinib. The
following table summarizes the recommended PPE for various laboratory procedures.
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Procedure Required PPE Specifications

Use chemotherapy-rated nitrile
gloves.[4][5] Wear a
disposable gown with knit
Weighing and Aliquoting (Dry Double Gloves, Gown, Eye cuffs.[5] Use safety glasses
Powder) Protection, Respirator with side shields or goggles.
An N95 respirator is
recommended to prevent

inhalation of fine particles.[5]

Chemotherapy-rated nitrile

gloves and a disposable gown
) ) Double Gloves, Gown, Eye )
Solution Preparation ] are required.[4][5] Safety
Protection
glasses or goggles should be

worn.[6]

Single-use nitrile gloves and a

Cell Culture and Animal ) lab coat are standard. Use
) Gloves, Gown, Eye Protection
Studies safety glasses to protect from
splashes.

Wear two pairs of
) chemotherapy-rated gloves
Waste Disposal Double Gloves, Gown ,
and a disposable gown when

handling cytotoxic waste.[4][5]

Handling and Experimental Protocols

(Rac)-Tivantinib should be handled in a well-ventilated area, preferably within a chemical fume
hood or a biological safety cabinet, to minimize inhalation exposure.[7] Avoid the formation of
dust and aerosols.[7]

Protocol for Preparing a Stock Solution:

o Preparation: Before starting, ensure all necessary PPE is correctly worn. Prepare the
workspace within a certified chemical fume hood.
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» Weighing: Carefully weigh the desired amount of (Rac)-Tivantinib powder using a calibrated
analytical balance. Use anti-static weigh paper or a weighing boat.

 Dissolving: (Rac)-Tivantinib is soluble in organic solvents such as DMSO and ethanol.[8] To
prepare a stock solution, add the solvent of choice to the vessel containing the powder.[8]
Cap the vessel securely and vortex or sonicate until the solid is completely dissolved.

o Storage: Store the stock solution at -20°C in a tightly sealed container.[8] Aqueous solutions
are not recommended for storage for more than one day.[8]

Spill and Exposure Procedures
In the event of a spill or exposure, follow these immediate actions:

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[7] Remove
contaminated clothing.[9]

o Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[3] Seek medical attention.[7]

¢ Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

 Ingestion: Do not induce vomiting.[7] Rinse mouth with water and seek immediate medical
attention.[7]

A spill kit appropriate for cytotoxic agents should be readily available in the laboratory.

Disposal Plan

All materials contaminated with (Rac)-Tivantinib, including gloves, gowns, weigh paper, and
pipette tips, are considered cytotoxic waste.[10]

o Segregation: Cytotoxic waste must be segregated from other laboratory waste streams.[10]
[11]

o Containers: Use designated, leak-proof, and puncture-resistant containers clearly labeled
with the cytotoxic symbol.[11][12]
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e Sharps: Needles, syringes, and other sharps contaminated with (Rac)-Tivantinib must be
disposed of in a designated cytotoxic sharps container.[11]

» Final Disposal: Cytotoxic waste is typically incinerated at a specialized facility.[13] Follow all
local, state, and federal regulations for hazardous waste disposal.[12]

Workflow and Safety Diagram

The following diagram illustrates the key stages of handling (Rac)-Tivantinib, emphasizing the
integration of safety measures at each step.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.youtube.com/watch?v=_rGZc2HNYMA
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Don

PPE

i

Prepare Fume Hood

Han

dling
v

Weigh Powder

l

Dissolve in Solvent

i

Perform Experiment

Cleanup évL Disposal

Decontaminate Surfaces

i

Segregate Cytotoxic Waste

i

Dispose

of Waste

i

Doff

PPE

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b567748?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling (Rac)-
Tivantinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567748#personal-protective-equipment-for-handling-
rac-tivantinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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